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Compound of Interest

Compound Name: Gabapentin-d10

Cat. No.: B12047118

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Gabapentin-d10. The information presented is essential

for ensuring the integrity of this isotopically labeled compound in research and development

settings. While specific stability data for Gabapentin-d10 is limited, this guide leverages

extensive data available for its non-deuterated counterpart, Gabapentin, to provide robust

recommendations and protocols. The chemical stability of deuterated compounds is generally

considered to be comparable to that of their non-deuterated analogues.

Recommended Storage Conditions
To maintain its integrity and prevent degradation, Gabapentin-d10 should be stored under

specific conditions. These recommendations are compiled from manufacturer guidelines and

stability studies of Gabapentin.
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Parameter Recommended Condition Notes

Temperature Freeze (-20°C)

For long-term storage, freezing

is recommended to minimize

the rate of any potential

degradation reactions. Some

studies on Gabapentin

solutions have also shown

stability for shorter periods at

refrigerated (2-8°C) and room

temperature (25°C) conditions.

[1][2][3] Crystallization has

been observed in some

Gabapentin solutions at 5°C,

so freezing is the preferred

long-term storage method.[1]

[2]

Solvent Methanol

Gabapentin-d10 is often

supplied as a solution in

methanol.

Container
Tightly sealed, light-resistant

containers (e.g., amber vials)

To prevent solvent evaporation

and protect from light-induced

degradation, it is crucial to

store Gabapentin-d10 in well-

sealed, opaque containers.[3]

Atmosphere
Inert atmosphere (e.g., argon

or nitrogen) - Optional

While not always mandatory,

storing under an inert

atmosphere can provide

additional protection against

oxidative degradation,

particularly for long-term

storage of high-purity

reference standards.

Degradation Pathways and Stability Profile
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The primary degradation pathway for Gabapentin, and by extension Gabapentin-d10, is

through intramolecular cyclization to form the lactam derivative, 4-cyclohexyl-pyrrolidin-2-one.

This process is influenced by factors such as pH, temperature, and humidity.

Forced Degradation Studies on Gabapentin
Forced degradation studies are crucial for understanding the inherent stability of a drug

substance. The following table summarizes the results from various stress conditions applied to

Gabapentin.

Stress
Condition

Time
Assay of
Active
Substance (%)

Assay of
Degraded
Products (%)

Mass Balance
(%)

Acid Hydrolysis

(0.1 M HCl)
24 hours 62.18 37.82 100.0

Basic Hydrolysis

(0.1 M NaOH)
24 hours 57.84 42.16 100.0

Thermal

Degradation
- Stable - -

Oxidative (3%

H2O2)
- Stable - -

Data from forced degradation studies on Gabapentin API.[4]

Note: Gabapentin has been found to be relatively stable under thermal and oxidative stress

conditions. However, it shows significant degradation under both acidic and basic conditions.[4]

[5]

Gabapentin Degradation Pathway
The primary degradation of Gabapentin proceeds through an intramolecular cyclization to form

a lactam.
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Gabapentin Degradation Pathway
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Gabapentin-d10 Lactam

Intramolecular Cyclization
(Heat, pH)

H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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